Cas no 1495842-96-0 (5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1495842-96-0
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 6398649
• PubChem ID: 65561730
• Update Time: 2025-06-09

5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(5-methyl-3-pyridinyl)-
• AKOS014899932
• 5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 1495842-96-0
• EN300-1120120

• Inchi： 1S/C9H7N3O3/c1-5-2-6(4-10-3-5)8-11-7(9(13)14)12-15-8/h2-4H,1H3,(H,13,14)
• InChI Key： YSUMOYVATLHNFM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C)=CN=C2)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 461.2±55.0 °C(Predicted)
• pka: 2.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Overview of 5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1495842-96-0)

The compound 5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1495842-96-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This 1,2,4-oxadiazole derivative is characterized by the presence of a 5-methylpyridin-3-yl substituent and a carboxylic acid functional group, which contribute to its versatility in drug design and chemical synthesis. Researchers are particularly interested in its role as a bioisostere for carboxylic acids and amides, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid has surged, driven by their applications in developing small-molecule inhibitors and enzyme modulators. The compound's CAS No. 1495842-96-0 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing importance in drug discovery pipelines. Its structural motif is often explored in the context of kinase inhibitors, GPCR-targeted therapies, and anti-inflammatory agents, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, 5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid can be prepared via cyclization reactions between appropriate nitrile precursors and hydroxylamine derivatives. The 1,2,4-oxadiazole ring is known for its metabolic stability and hydrogen-bonding capabilities, which are critical for optimizing drug-like properties. These attributes make it a promising candidate for addressing challenges in oral bioavailability and target selectivity—key concerns in modern pharmaceutical development.

The compound's physicochemical properties, such as its logP and pKa, have been computationally modeled to predict its behavior in biological systems. Such analyses are essential for hit-to-lead optimization and ADMET profiling, which are hot topics in computational chemistry and AI-driven drug design. Notably, the integration of machine learning tools in predicting the activity of 1,2,4-oxadiazole derivatives has further amplified interest in this chemical class.

Beyond pharmaceuticals, CAS No. 1495842-96-0 is also investigated for its potential in agrochemical innovation, particularly in designing herbicides and pesticides with improved environmental profiles. The 5-methylpyridin-3-yl moiety may enhance binding affinity to specific plant or pest enzymes, a strategy aligned with the industry's shift toward green chemistry and sustainable agriculture.

In summary, 5-(5-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid represents a multifaceted compound with broad applicability across life sciences. Its CAS No. 1495842-96-0 serves as a pivotal identifier for researchers exploring its synthetic routes, biological activities, and industrial potential. As the scientific community continues to prioritize structure-activity relationships and fragment-based drug discovery, this compound is poised to remain a focal point in innovative research endeavors.